4-chlorobenzyl (2,4-dichlorophenoxy)acetate

• IUPAC Name: (4-chlorophenyl)methyl 2-(2,4-dichlorophenoxy)acetate
• InChI: InChI=1S/C15H11Cl3O3/c16-11-3-1-10(2-4-11)8-21-15(19)9-20-14-6-5-12(17)7-13(14)18/h1-7H,8-9H2
• InChI Key: RDFFPSKTBPSSIO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1COC(=O)COC2=C(C=C(C=C2)Cl)Cl)Cl
• Molecular Formula: C15H11Cl3O3
• Molecular Weight: 345.6 g/mol

Description

4-chlorobenzyl (2,4-dichlorophenoxy)acetate is a synthetic compound that belongs to the family of chlorophenoxy herbicides. It is commonly known as 4-CB or 4-chlorobenzyl ester of 2,4-D. This compound is widely used as a herbicide due to its ability to selectively kill broadleaf weeds without harming crops. In recent years, there has been significant interest in the scientific research application of this compound, particularly in the fields of biochemistry and physiology.

Mechanism of Action

The mechanism of action of 4-CB involves the inhibition of the enzyme acetolactate synthase (ALS), which is essential for the biosynthesis of branched-chain amino acids in plants. This leads to the accumulation of toxic levels of keto acids, which ultimately results in the death of the plant. The selectivity of 4-CB for broadleaf weeds is due to the fact that ALS is more sensitive in these plants than in crops.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-CB have been extensively studied in plants. This compound has been shown to disrupt the biosynthesis of chlorophyll, which is essential for photosynthesis. It also affects the metabolism of carbohydrates and proteins, leading to a reduction in plant growth and development. In addition, 4-CB has been found to induce oxidative stress in plants, which can lead to cell damage and death.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 4-CB in lab experiments is its selectivity for broadleaf weeds. This makes it a valuable tool for studying the molecular mechanisms underlying plant growth and development. However, one of the limitations of using 4-CB is its potential toxicity to non-target organisms, including humans and animals. Therefore, caution must be taken when handling this compound in the lab.

Future Directions

There are several future directions for the scientific research application of 4-CB. One area of interest is the development of new herbicides based on the structure of 4-CB that are more selective and less toxic to non-target organisms. Another area of interest is the study of the molecular mechanisms underlying the selectivity of 4-CB for broadleaf weeds. Finally, the potential use of 4-CB as a tool for studying the effects of oxidative stress on plant growth and development is an area of active research.
Conclusion:
In conclusion, 4-chlorobenzyl (2,4-dichlorophenoxy)acetate is a synthetic compound that has significant scientific research application in the fields of biochemistry and physiology. Its selective herbicidal effect on broadleaf weeds makes it a valuable tool for studying the molecular mechanisms underlying plant growth and development. However, caution must be taken when handling this compound due to its potential toxicity to non-target organisms. Future research directions include the development of new herbicides based on the structure of 4-CB and the study of the molecular mechanisms underlying its selectivity for broadleaf weeds.

Synthesis Methods

The synthesis of 4-CB involves the reaction between 2,4-dichlorophenoxyacetic acid (2,4-D) and 4-chlorobenzyl alcohol in the presence of a catalyst. The reaction is typically carried out in a solvent such as methanol or ethanol. The resulting product is a white crystalline solid that is soluble in organic solvents.

Scientific Research Applications

The scientific research application of 4-CB is primarily focused on its mechanism of action and its biochemical and physiological effects. This compound has been shown to have a selective herbicidal effect on broadleaf weeds by disrupting their growth and development. This makes it a valuable tool for studying the molecular mechanisms underlying plant growth and development.